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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B11764904 Get Quote

Safe Handling and Disposal of DL-Isocitric Acid
Trisodium Salt
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling DL-Isocitric acid
trisodium salt (CAS No. 1637-73-6) in a laboratory setting. Adherence to these procedures is

crucial for maintaining a safe research environment.

Hazard Assessment
DL-Isocitric acid trisodium salt is not classified as a hazardous substance or mixture

according to available Safety Data Sheets (SDS).[1][2][3] However, as with any chemical, it is

essential to handle it with care to minimize exposure. The primary risks are associated with the

inhalation of dust and direct contact with the eyes and skin.[1] To the best of current

knowledge, the chemical, physical, and toxicological properties have not been thoroughly

investigated.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to ensure safe handling of DL-
Isocitric acid trisodium salt.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[2][3][4]

Protects eyes from accidental

splashes or airborne dust

particles.

Hand Protection

Chemically resistant gloves

(e.g., nitrile gloves). Gloves

must be inspected before use

and disposed of properly after

handling the substance.[2][3]

Prevents direct skin contact.

Body Protection
A standard laboratory coat

should be worn.[2]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not typically required under

normal handling conditions

with adequate ventilation.[2][5]

If dust is generated, a type

N95 (US) or type P1 (EN 143)

dust mask is recommended.[2]

[4]

Minimizes the inhalation of

airborne particles.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of DL-Isocitric acid
trisodium salt and ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Work in a well-ventilated area. The use of a fume hood or local exhaust

ventilation is recommended, especially when handling larger quantities or when dust

formation is likely.[1][6]

Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

[3][7]

Prevent Contact: Avoid contact with eyes, skin, and clothing.[1]
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Hygiene: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke

in the laboratory.[7]

Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency Procedures
In the event of an accidental exposure or spill, follow these first-aid and cleanup measures.

Emergency Situation First-Aid and Spill Response Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[1][3]

Skin Contact
Remove contaminated clothing. Wash the

affected area with soap and plenty of water.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical advice.[1][3]

Accidental Release

Wear appropriate PPE. For small spills, sweep

up the solid material, avoiding dust generation,

and place it in a suitable, closed container for

disposal.[3] For larger spills, evacuate the area

and ensure adequate ventilation.[1]

Disposal Plan
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Dispose of DL-Isocitric acid trisodium salt and its containers in accordance with all federal,

state, and local regulations.

Unused Product: Unused or surplus material should be disposed of as chemical waste.

Consider offering it to a licensed disposal company.[3]

Contaminated Packaging: Empty containers may retain product residue and should be

handled as if they were full. Do not mix with other waste.

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of DL-
Isocitric acid trisodium salt.
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Caption: Workflow for the safe handling and disposal of DL-Isocitric acid trisodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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